2-(4-(5-(3-methoxypropyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl)acetamide

• IUPAC Name: 2-[4-[5-(3-methoxypropyl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carbonyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C23H28N6O4/c1-33-13-5-8-27-14-18(22(31)28-11-9-26(10-12-28)16-20(24)30)21-19(15-27)23(32)29(25-21)17-6-3-2-4-7-17/h2-4,6-7,14-15H,5,8-13,16H2,1H3,(H2,24,30)
• InChI Key: WCYZBVRPXMJVPO-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)CC(=O)N
• Molecular Formula: C23H28N6O4
• Molecular Weight: 452.5 g/mol
• CAS No.: 1040650-41-6

Description

2-(4-(5-(3-methoxypropyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C23H28N6O4 and its molecular weight is 452.515. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A study by Bondock et al. (2008) detailed the synthesis of new heterocycles incorporating the antipyrine moiety, showcasing their antimicrobial properties. This research highlights the versatility of such compounds in generating potential antimicrobial agents through the synthesis of various heterocyclic structures (Bondock, Rabie, Etman, & Fadda, 2008).

Therapeutic Applications Against Alzheimer's Disease

Umar et al. (2019) explored the therapeutic potential of 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides as inhibitors of acetylcholinesterase and amyloid β aggregation. These compounds showed promise in Alzheimer's disease treatment, exhibiting significant inhibition of enzyme activity and amyloid aggregation, indicating their potential as multifunctional therapeutic agents (Umar, Shalini, Raza, Gusain, Kumar, Seth, Tiwari, & Hoda, 2019).

Antifungal and Antibacterial Evaluation

Kumar et al. (2012) synthesized a series of new derivatives of 1,3,5-trisubstituted pyrazolines with notable antimicrobial activity. These findings suggest the utility of pyrazolone derivatives in developing new antimicrobial agents, further emphasizing the relevance of heterocyclic compounds in addressing resistance in various microbial strains (Kumar, Meenakshi, Kumar, & Kumar, 2012).